Dicarboxylic acids and derivatives
Dicarboxylic acids and their derivatives are a class of organic compounds characterized by the presence of two carboxyl groups (-COOH). These compounds play crucial roles in various chemical industries due to their versatile functional groups. Common examples include oxalic acid, malonic acid, and adipic acid.
Dicarboxylic acids serve as essential intermediates in the synthesis of polymers, pharmaceuticals, and food additives. For instance, adipic acid is widely used in the production of nylon-6,6, enhancing its strength and elasticity. Derivatives such as esters and anhydrides can further modify their properties for specific applications.
Their acidic nature makes dicarboxylic acids useful in catalysis and in the development of certain polymers where controlled degradation is desired. Additionally, these compounds are important in biochemical research, serving as building blocks for model systems that mimic natural metabolic pathways.
Overall, dicarboxylic acids and their derivatives offer a wide range of applications across different industries, from polymer synthesis to pharmaceuticals, highlighting their significant importance in chemical technology.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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Lanthanum(III) oxalate hydrate | 79079-18-8 | C6La2O12(H2O)n |
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cadmium bis(4-cyclohexylbutyrate) | 55700-14-6 | C20H34CdO4 |
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terbium(iii) oxalate hydrate | 58176-68-4 | C6H2O13Tb2 |
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Dimethyl 3,3'-thiodipropionate | 4131-74-2 | C8H14O4S |
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2,2-Dimethylmalonic Acid Dimethyl Ester | 6065-54-9 | C7H12O4 |
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Disodium Succinate Hexahydrate | 6106-21-4 | C4H16Na2O10 |
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Oxalic acid | 144-62-7 | C2H2O4 |
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Disodium succinate | 150-90-3 | C4H4Na2O4 |
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1,2-Propanediol,1,2-dipropanoate | 10108-80-2 | C9H16O4 |
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Cyathiformine A | 151717-15-6 | C12H14O7 |
Related Literature
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Tianyu Zhu,Chen Chen,Sisi Wang,Yi Zhang,Dongrong Zhu,Lingnan Li,Jianguang Luo,Lingyi Kong Chem. Commun., 2019,55, 8231-8234
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Lingling Wang,Ming Lu,Mei Yi,Lijun Chen,Jian Shen,Zhong Li,Lei Li,Ye Yang,Jianping Zhang,Yuan Li RSC Adv., 2015,5, 52952-52957
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Mei Zhou RSC Adv., 2016,6, 113322-113326
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